![molecular formula C6H8N2 B1250861 6,7-dihydro-5H-pyrrolo[1,2-a]imidazole CAS No. 59646-16-1](/img/structure/B1250861.png)
6,7-dihydro-5H-pyrrolo[1,2-a]imidazole
Overview
Description
6,7-dihydro-5H-pyrrolo[1,2-a]imidazole is a chemical compound with the molecular formula C6H8N2 . It is a solid substance that is stored in dry conditions at 2-8°C .
Synthesis Analysis
The synthesis of 6,7-dihydro-5H-pyrrolo[1,2-a]imidazole can be achieved through the dehydration of substituted 2-(2-oxopyrrolidin-1-yl)acetamides with phosphoryl chloride . This method provides a convenient way to produce 2-chloro-6,7-dihydro-5H-pyrrolo[1,2-a]imidazoles, which can be further converted to various derivatives via introduction and modification of a substituent in the 3-position .Molecular Structure Analysis
The crystal structure of 6,7-dihydro-5H-pyrrolo[1,2-a]imidazole at 100 K has monoclinic (P21/n) symmetry . The molecule adopts an envelope conformation of the pyrrolidine ring, which might help for the relief torsion tension . The crystal cohesion is achieved by C—H N hydrogen bonds .Chemical Reactions Analysis
The chlorine atom in the 2-position of 2-chloro-6,7-dihydro-5H-pyrrolo[1,2-a]imidazoles can be removed by hydrogenation over Raney nickel . Further reactions with various electrophilic reagents have been studied, leading to previously unknown functionalized derivatives .Physical And Chemical Properties Analysis
6,7-dihydro-5H-pyrrolo[1,2-a]imidazole is a solid substance with a molecular weight of 108.14 . It is stored in dry conditions at 2-8°C .Scientific Research Applications
Crystal Structure Analysis
The crystal structure of 6,7-dihydro-5H-pyrrolo[1,2-a]imidazole has been determined to have monoclinic (P2_1/n) symmetry at 100 K. The molecule adopts an envelope conformation of the pyrrolidine ring, which is significant for relieving torsion tension. This structural information is crucial for understanding the stability and reactivity of the compound, which can be applied in various material sciences .
Ionic Liquids for Electrochemical Applications
This compound’s stability and structure make it a candidate for designing new cation moieties in ionic liquids. These ionic liquids have potential applications in fuel cells and batteries , where the stability of the electrolyte is paramount. The protection of the α-C atom in the imidazole ring is particularly of interest for these applications .
Carbon Dioxide Capture
The tunable properties of ionic liquids derived from imidazole compounds, including 6,7-dihydro-5H-pyrrolo[1,2-a]imidazole , make them suitable for environmental applications such as carbon dioxide capture . This is a growing field of research due to the urgent need to address climate change .
Nanoparticle Stabilization
Imidazole derivatives are used in the stabilization of nanoparticles, which is a critical step in the production of various nanomaterials. The ability to stabilize nanoparticles opens up applications in drug delivery systems, catalysis, and electronic materials .
Pharmaceutical Applications
6,7-dihydro-5H-pyrrolo[1,2-a]imidazole: derivatives have been explored for their biological activities. Compounds like dimiracetam, a nootropic drug, and certain adrenergic receptor agonists have been synthesized from this structure, indicating its potential in developing new pharmaceuticals .
Epigenetic Drug Targeting
The compound has been identified as a scaffold for developing inhibitors targeting the WDR5-WIN site, which is overexpressed in various cancers. This makes it a valuable lead compound in the search for new epigenetic drugs for the treatment of diseases like mixed-lineage leukemia .
Mechanism of Action
Safety and Hazards
Future Directions
The future directions for 6,7-dihydro-5H-pyrrolo[1,2-a]imidazole could involve exploring its potential applications in various fields. For instance, this fused ring system provides protection of the -C atom (attached to the non-bridging N atom of the imidazole ring), which provides stability that is of interest with respect to electrochemical properties as electrolytes for fuel cells and batteries, and electrodeposition .
properties
IUPAC Name |
6,7-dihydro-5H-pyrrolo[1,2-a]imidazole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H8N2/c1-2-6-7-3-5-8(6)4-1/h3,5H,1-2,4H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZWETXQBHVRWLPW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=NC=CN2C1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H8N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30439869 |
Source
|
| Record name | 6,7-dihydro-5H-pyrrolo[1,2-a]imidazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30439869 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
108.14 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
59646-16-1 |
Source
|
| Record name | 6,7-dihydro-5H-pyrrolo[1,2-a]imidazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30439869 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 5H,6H,7H-pyrrolo[1,2-a]imidazole | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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